3'-Azidocarboxin
Description
3'-Azidocarboxin is a carboxin derivative modified with an azido (-N₃) group, primarily used as a photoaffinity labeling probe to study the binding mechanism of carboxamide fungicides. Carboxin itself is a well-known inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain (Complex II) . The azido modification enables covalent crosslinking upon UV irradiation, facilitating the identification of target proteins and binding sites. Studies have demonstrated its utility in elucidating the interaction between SDH inhibitors and the ubiquinone-binding (Q) site of Complex II .
Properties
CAS No. |
77386-61-9 |
|---|---|
Molecular Formula |
C12H12N4O2S |
Molecular Weight |
276.32 g/mol |
IUPAC Name |
N-(3-azidophenyl)-6-methyl-2,3-dihydro-1,4-oxathiine-5-carboxamide |
InChI |
InChI=1S/C12H12N4O2S/c1-8-11(19-6-5-18-8)12(17)14-9-3-2-4-10(7-9)15-16-13/h2-4,7H,5-6H2,1H3,(H,14,17) |
InChI Key |
HPOAUELJGSZCFZ-UHFFFAOYSA-N |
SMILES |
CC1=C(SCCO1)C(=O)NC2=CC(=CC=C2)N=[N+]=[N-] |
Canonical SMILES |
CC1=C(SCCO1)C(=O)NC2=CC(=CC=C2)N=[N+]=[N-] |
Other CAS No. |
77386-61-9 |
Synonyms |
3'-azido-5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxanilide 3'-azidocarboxin azidocarboxin |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
3'-Azidocarboxin is structurally and functionally related to carboxin and other SDH inhibitors, such as 2-thenoyltrifluoroacetone (TTFA). Key distinctions include:
Structural Modifications
- Carboxin : Lacks the azido group, limiting its utility in binding site mapping.
- 3'-Azidocarboxin : Incorporates an azido group for photoaffinity labeling, enabling covalent attachment to target proteins .
- TTFA: A non-carboxamide inhibitor with a distinct chemical scaffold (thenoyltrifluoroacetone) but overlapping target specificity .
Mechanism of Action
- Carboxin: Inhibits SDH by disrupting electron transfer between the [3Fe-4S] cluster and ubiquinone, as shown via EPR spectroscopy .
- 3'-Azidocarboxin : Binds preferentially to hydrophobic polypeptides (CII-3 and CII-4) in the Q-site of Complex II rather than SDH subunits, suggesting a membrane-dependent interaction .
- TTFA : Shares inhibition of SDH but may bind to a distinct site or via a different mode, as suggested by competitive binding assays .
Functional Specificity
- 3'-Azidocarboxin : Primarily a research tool for mechanistic studies due to its photoreactive properties.
- TTFA : Less selective, affecting multiple redox enzymes beyond SDH .
Key Research Findings
Binding Site Identification : Photoaffinity labeling with 3'-Azidocarboxin revealed its covalent attachment to the CII-3 and CII-4 subunits of Complex II, confirming the Q-site as the primary target . This contrasted with early assumptions that carboxin directly bound SDH subunits.
Mechanistic Divergence : While carboxin inhibits electron transfer at the [3Fe-4S] cluster, 3'-Azidocarboxin’s binding to membrane polypeptides suggests a broader interaction with the Q-site environment .
Structural Confirmation : X-ray crystallography later validated the Q-site as the binding pocket for carboxamides, corroborating findings from azidocarboxin studies .
Data Table: Comparative Overview of SDH Inhibitors
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
